Cas no 7224-16-0 (1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester)

1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester structure
7224-16-0 structure
Product name:1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester
CAS No:7224-16-0
MF:C19H23N8O12PI-
MW:713.310120000001
CID:578497
PubChem ID:135462617

1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester
    • [5-(4-amino-5-iodo-2-oxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] [5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
    • DTXSID80411812
    • AC1NQZC7
    • 7224-16-0
    • Inchi: InChI=1S/C19H24IN8O12P/c20-5-1-27(19(34)24-13(5)21)17-11(32)12(6(2-29)38-17)40-41(35,36)37-3-7-9(30)10(31)16(39-7)28-4-23-8-14(28)25-18(22)26-15(8)33/h1,4,6-7,9-12,16-17,29-32H,2-3H2,(H,35,36)(H2,21,24,34)(H3,22,25,26,33)/p-1
    • InChI Key: ASLHJOHTKFEUIN-UHFFFAOYSA-M
    • SMILES: C1=C(C(=NC(=O)N1C2C(C(C(O2)CO)OP(=O)([O-])OCC3C(C(C(O3)N4C=NC5=C4N=C(NC5=O)N)O)O)O)N)I

Computed Properties

  • Exact Mass: 713.02149
  • Monoisotopic Mass: 713.02178g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 8
  • Complexity: 1220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.1
  • Topological Polar Surface Area: 302Ų

Experimental Properties

  • Boiling Point: 1061.8°Cat760mmHg
  • Flash Point: 595.9°C
  • PSA: 301.96
  • LogP: -2.35950

1-Piperazinecarboxylicacid, 4-[2-(3-methyl-2-oxo-1-imidazolidinyl)ethyl]-, ethyl ester Related Literature

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